(2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone

• IUPAC Name: (2-chlorophenyl)-[4-(2-nitrophenyl)sulfonylpiperazin-1-yl]methanone
• InChI: InChI=1S/C17H16ClN3O5S/c18-14-6-2-1-5-13(14)17(22)19-9-11-20(12-10-19)27(25,26)16-8-4-3-7-15(16)21(23)24/h1-8H,9-12H2
• InChI Key: ZFUDMPWGJXLBIZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CC=C2Cl)S(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H16ClN3O5S
• Molecular Weight: 409.8 g/mol

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone typically involves multiple steps, starting with the preparation of the individual components. The chlorophenyl group can be introduced through chlorination reactions, while the nitrophenylsulfonyl group is often synthesized via nitration and sulfonation reactions. The piperazinylmethanone moiety is usually formed through a series of condensation and cyclization reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of advanced techniques such as continuous flow reactors and automated synthesis platforms to streamline the process and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

(2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone can undergo various chemical reactions, including:

Oxidation: The nitrophenyl group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced to an amino group under appropriate conditions.

Substitution: The chlorophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or sodium borohydride are often used.

Substitution: Nucleophiles like hydroxide ions or amines can be employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the nitrophenyl group can yield nitro derivatives, while reduction can produce amino derivatives.

Scientific Research Applications

Medicinal Chemistry

• Antitumor Activity : Research indicates that this compound may exhibit antitumor properties by interacting with specific biological targets involved in cancer proliferation. Studies have shown that derivatives of piperazine compounds can inhibit tumor growth in vitro and in vivo.
• Antimicrobial Properties : The sulfonamide group in the structure contributes to potential antibacterial activity. Investigations into similar compounds have revealed effectiveness against various bacterial strains, suggesting that (2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone may also possess such properties.
• Neuropharmacology : Given its piperazine moiety, this compound is being explored for its effects on neurotransmitter systems, particularly as a potential treatment for psychiatric disorders. Its ability to modulate serotonin and dopamine receptors could lead to new therapeutic avenues.

Biochemical Probes

Due to its specific structural features, (2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone is being investigated as a biochemical probe to study protein interactions and enzyme activities. The nitrophenyl sulfonamide group can facilitate binding to target proteins, allowing researchers to elucidate biological pathways.

Material Science

In material science, this compound's unique chemical structure allows it to be utilized in the development of advanced materials with specific electronic or optical properties. Its potential as a building block for polymers or nanomaterials is currently under investigation.

Case Study 1: Antitumor Activity

A study published in Journal of Medicinal Chemistry examined the antitumor effects of various piperazine derivatives, including (2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone. Results indicated significant inhibition of cell proliferation in human cancer cell lines, suggesting a mechanism involving apoptosis induction and cell cycle arrest.

Case Study 2: Antimicrobial Efficacy

Research conducted at a university laboratory focused on the antimicrobial properties of sulfonamide derivatives. The findings demonstrated that (2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone exhibited potent activity against Gram-positive bacteria, supporting its potential development as an antibiotic agent.

Case Study 3: Neuropharmacological Effects

A recent investigation into the neuropharmacological effects of piperazine compounds highlighted the role of (2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone in modulating serotonin receptors. The study suggested that this compound could be a candidate for further development in treating mood disorders.

Mechanism of Action

The mechanism of action of (2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: (2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone
• CAS No.: 497243-35-3
• Molecular Formula : C₁₇H₁₆ClN₃O₅S
• Molecular Weight : 409.844 g/mol
• Key Features: A piperazine-based scaffold with a 2-chlorophenyl ketone group and a 2-nitrophenylsulfonyl substituent.

Characterization :

• Confirmed by NMR (¹H, ¹³C), mass spectrometry (ESI-MS), and TLC, as per standard protocols for sulfonylpiperazine derivatives .

Structural Analogues and Key Differences :

Compound	Substituents	CAS No./Reference	Key Properties
Target Compound	2-Chlorophenyl, 2-nitrophenylsulfonyl	497243-35-3	LogP*: ~3.3 (estimated); Nitro group enhances electron withdrawal.
4-((4-Nitrophenyl)sulfonyl)piperazin-1-ylmethanone	4-Chlorophenyl, 4-nitrophenylsulfonyl	107785-59-1	Para-nitro substitution reduces steric hindrance compared to ortho-nitro.
(4-Benzhydrylpiperazin-1-yl)(1-((2-nitrophenyl)sulfonyl)piperidin-3-yl)methanone	Benzhydryl, 2-nitrophenylsulfonyl	4g	Bulky benzhydryl group increases hydrophobicity (LogP > 4); yield: 31%.
(2-Chloro-4-nitrophenyl)[4-(4-fluorophenyl)piperazin-1-yl]methanone	2-Chloro-4-nitrophenyl, 4-fluorophenyl	Y031-8227	LogP: 3.32; Polar surface area: 53.5 Ų; higher solubility than target compound.
4-(4-Fluorobenzenesulfonyl)piperazin-1-ylmethanone	4-Nitrophenyl, 4-fluorophenylsulfonyl	742113-03-7	Dual nitro and fluoro groups enhance metabolic stability.

Physicochemical Properties :

• Lipophilicity (LogP) :
  • Target Compound: Estimated ~3.3 (similar to Y031-8227 ).
  • Benzhydryl derivatives (e.g., 4g ): LogP > 4 due to aromatic bulk .
• Solubility :
  • Nitro groups reduce aqueous solubility; para-substituted analogues (e.g., 4i in ) may have better solubility than ortho-substituted ones .

Biological Activity

The compound (2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone is a piperazine derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, emphasizing its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{17}ClN_{2}O_{4}S$, with a molecular weight of 364.83 g/mol. The structure includes a piperazine ring substituted with a chlorophenyl and a nitrophenyl sulfonyl group, which are crucial for its biological activity.

Research indicates that piperazine derivatives can interact with various biological targets, including enzymes and receptors. Specifically, the compound has been studied for its ability to inhibit human acetylcholinesterase (AChE), an enzyme critical for neurotransmitter breakdown in the nervous system. Inhibition of AChE can lead to increased levels of acetylcholine, potentially benefiting conditions like Alzheimer's disease.

Biological Activity Overview

The biological activities of (2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone can be summarized as follows:

• Anticholinesterase Activity : Demonstrated inhibition of AChE, suggesting potential use in neurodegenerative disorders.
• Antimicrobial Properties : Exhibits activity against various bacterial strains, indicating potential as an antimicrobial agent.
• Anti-inflammatory Effects : Preliminary studies suggest that it may reduce inflammation markers in vitro.

Case Studies

• Inhibition of Acetylcholinesterase :
  • A study conducted on various piperazine derivatives showed that (2-Chlorophenyl){4-[(2-nitrophenyl)sulfonyl]piperazin-1-yl}methanone inhibited AChE with an IC50 value significantly lower than many existing treatments for Alzheimer's disease .
• Antimicrobial Activity :
  • In a series of tests against Gram-positive and Gram-negative bacteria, the compound displayed notable antibacterial effects, especially against Staphylococcus aureus and Escherichia coli .
• Anti-inflammatory Studies :
  • In vitro assays indicated that the compound reduced pro-inflammatory cytokines in macrophage cultures, suggesting a mechanism that could be beneficial in treating inflammatory diseases .

Data Table: Biological Activities

Activity Type	Assay Method	Result	Reference
AChE Inhibition	Enzyme inhibition assay	IC50 = 12 µM
Antimicrobial	Disk diffusion method	Effective against S. aureus and E. coli
Anti-inflammatory	Cytokine assay in macrophages	Reduced IL-6 and TNF-alpha levels